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Compound of Interest

Compound Name: 1-Dodecene

Cat. No.: B3054840 Get Quote

An In-Depth Technical Guide to the Vapor Pressure and Boiling Point of 1-Dodecene

For researchers, scientists, and professionals in drug development, a precise understanding of

the physicochemical properties of chemical compounds is paramount. This guide provides a

detailed overview of the vapor pressure and boiling point of 1-dodecene, an alpha-olefin of

significant industrial importance.

Physicochemical Data of 1-Dodecene
1-Dodecene is a colorless liquid with the chemical formula C₁₂H₂₄.[1] It is an alkene used as

an intermediate in the production of lubricants and surfactants.[2][3] The following tables

summarize the key quantitative data regarding its boiling point and vapor pressure.

Table 1: Boiling Point of 1-Dodecene
Boiling Point Pressure Reference(s)

213 °C Not specified [4]

213.8 °C Not specified [1][2][5]

214 °C Not specified [5]

214-216 °C Standard [3]

213-216 °C 1013 hPa [6]

415 °F (212.8 °C) 760 mmHg [2][5]
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Table 2: Vapor Pressure of 1-Dodecene
Vapor Pressure Temperature Reference(s)

0.0159 mmHg 25 °C [1][2]

0.2 mmHg 20 °C

0.1218 hPa 20 °C [5]

0.1897 hPa 25 °C [5]

0.193 hPa 25 °C [6]

0.35 kPa 65 °C [7]

Experimental Protocols
The determination of boiling point and vapor pressure is fundamental to characterizing a liquid

substance. Below are detailed methodologies for these key experiments.

Determination of Boiling Point via Distillation
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[8] A common and accurate method for determining the boiling point of an organic

liquid like 1-dodecene is through distillation.

Apparatus:

Round-bottom flask

Heating mantle or oil bath

Distillation head (still head)

Condenser (Liebig, Graham, or Allihn)

Thermometer

Receiving flask
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Boiling chips

Procedure:

A sample of 1-dodecene is placed in the round-bottom flask along with a few boiling chips to

ensure smooth boiling.

The distillation apparatus is assembled. The thermometer is positioned in the distillation

head such that the top of the mercury bulb is level with the side arm leading to the

condenser.

Cooling water is circulated through the outer jacket of the condenser.

The flask is gently heated. As the liquid boils, the vapor rises, and the temperature on the

thermometer will increase.[9]

The temperature will stabilize at the boiling point of the liquid. This constant temperature is

recorded as the boiling point.[9]

The vapor then passes into the condenser, where it cools and liquefies, and the resulting

distillate is collected in the receiving flask.[9]

It is important to note that the observed boiling point is dependent on the atmospheric

pressure.[8] If the pressure is not at standard sea-level pressure (760 mmHg or 101.325 kPa),

a correction may need to be applied.

Determination of Vapor Pressure
Vapor pressure can be measured by several methods. The static method is a direct

measurement technique.

Apparatus:

A thermostatted container to maintain a constant temperature.

A flask to hold the sample of 1-dodecene.

A pressure measuring device (e.g., a manometer).
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A vacuum pump.

Procedure:

A small amount of 1-dodecene is placed in the flask, which is connected to the pressure

measuring device and the vacuum line.

The sample is typically frozen, and the apparatus is evacuated to remove any air. The flask

is then sealed off from the vacuum pump.

The sample is allowed to thaw and is brought to the desired temperature in the

thermostatted container.

As the liquid evaporates, the pressure inside the sealed apparatus increases until equilibrium

is reached between the liquid and vapor phases.

The pressure at equilibrium is the vapor pressure of the substance at that temperature.

This process is repeated at various temperatures to obtain a set of vapor pressure data.

The relationship between vapor pressure and temperature can often be described by the

Antoine equation, which can be used to extrapolate vapor pressure values over a range of

temperatures.[10]

Visualizations
To further clarify the experimental setup, the following diagrams illustrate the workflow for

boiling point determination.
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Experimental Setup

Process Flow
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Caption: Workflow for Boiling Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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